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Compound of Interest

Compound Name: 5-Chloro-2-ethylaniline

Cat. No.: B2631958

An In-depth Technical Guide to the Applications of 5-Chloro-2-ethylaniline in Organic
Synthesis

This guide provides an in-depth analysis of 5-Chloro-2-ethylaniline, a pivotal intermediate in
modern organic synthesis. Moving beyond a simple catalog of reactions, we will explore the
causal relationships between its unique molecular structure and its utility as a versatile building
block. The strategic placement of the chloro, ethyl, and amino functionalities imparts a distinct
reactivity profile that is leveraged in the synthesis of a diverse array of commercially significant
molecules, from vibrant azo dyes to complex bioactive compounds. This document is intended
for researchers, process chemists, and drug development professionals seeking to harness the
synthetic potential of this important aromatic amine.

Core Properties and Safety Mandates

5-Chloro-2-ethylaniline (CAS No: 3843-97-8) is an aromatic amine whose utility is predicated
on its physicochemical properties.[1][2] Understanding these characteristics is fundamental to
its effective and safe application in any synthetic workflow.

Physicochemical Data Summary

The inherent properties of 5-Chloro-2-ethylaniline dictate its handling, reaction conditions,
and purification strategies. Key data are summarized below for rapid reference.
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Property Value Source
CAS Number 3843-97-8 [11[2]
Molecular Formula CsH10CIN [1][2]
Molecular Weight 155.63 g/mol [11[2]

Not explicitly stated, but

related anilines are typically

Appearance _
yellow to brown liquids or
solids.
Boiling Point 252.6°C at 760 mmHg [1]
Room temperature, away from
Storage light, under an inert

atmosphere.[1]

Safety and Handling Protocols

As with all aromatic amines, 5-Chloro-2-ethylaniline and its structural analogs like 5-chloro-2-
methylaniline are considered hazardous.[3][4][5] Strict adherence to safety protocols is non-
negotiable.

o Exposure Controls: Handle in a well-ventilated area, preferably a chemical fume hood, to
avoid inhalation of vapors.[3][6] Wear appropriate Personal Protective Equipment (PPE),
including chemical-resistant gloves (e.qg., nitrile), safety goggles with side shields, and a lab
coat.[3][6]

» Toxicological Profile: Anilines can be readily absorbed through the skin and are harmful if
swallowed.[4][5] They are suspected of causing serious eye irritation and may cause
damage to organs through prolonged or repeated exposure.[3][4][6]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,
and acid chlorides, as these can lead to vigorous or exothermic reactions.[5]

o Spill & Disposal: In case of a spill, absorb with an inert material and place in a suitable,
closed container for disposal.[3] Dispose of waste in accordance with local, regional, and
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national regulations.[7]

The Synthetic Versatility of 5-Chloro-2-ethylaniline

The synthetic utility of 5-Chloro-2-ethylaniline stems from the predictable and differential
reactivity of its functional groups. The interplay between the nucleophilic amino group, the
deactivating but ortho-, para-directing chloro group, and the sterically influencing ethyl group
allows for controlled, regioselective transformations.
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Starting Material

= 5-Chloro-2-ethylaniline =

NaNOg, HCI Carbonyl compounds, Acyl Halides,
0-5/°C Acid Catalyst Base
Key Transfprmations
\i

Diazotization |< (Cyclization / Annulation) » N-Acylation

Coupling Agent
(e.gl, Naphthols)

'Product Classes

/

A
Azo Dyes & Pigments Heterocycllc_ Compounds Agrochemical & Pharmaceuucal
(e.g., Quinolines, Indoles) Intermediates

( Step 1: Diazotization h
NaNO: + 2HCI
5-Chloro-2-ethylbenzenediazonium
0-5°C Chloride (Unstable Intermediate)
[S-Chloro-z-ethylaniline Electrophilic Aromatic
\_ Y, Substitution

Step 2: Azo Coupti

Azo Dye Product

Y

Electron-Rich Coupler\
(e.g., 2-Naphthol) )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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